Cas no 79560-18-2 (4-(3,4-Dichlorophenyl)-4-phenylbutanoic acid)

• Product Name: 4-(3,4-Dichlorophenyl)-4-phenylbutanoic acid
• CAS No: 79560-18-2
• MF: C₁₆H₁₄Cl₂O₂
• MW: 309.187162876129
• MDL: MFCD09833046
• CID: 555400
• PubChem ID: 9904723
• Update Time: 2025-05-20

4-(3,4-Dichlorophenyl)-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorophenyl)-4-phenylbutanoic acid
• 4-(3,4-DICHLORO-PHENYL)-4-PHENYL-BUTYRIC ACID
• Benzenebutanoic acid,3,4-dichloro-g-phenyl-
• 4-(3,4-dichloro phenyl)-4-phenyl-butanoic acid
• 4-(3,4-DICHLOROPHENYL)-4-PHENYLBUTYRIC ACID
• Benzenebutanoic acid,3,4-dichloro-g-phenyl
• ZBLZQVJTLMFDCG-UHFFFAOYSA-N
• AK141685
• AX8281836
• 4-Phenyl-4-(3,4-dichlorophenyl)butyric acid
• C76543
• AKOS022173409
• SCHEMBL5321437
• DS-7298
• 79560-18-2
• 4-(3,4-Dichlorophenyl)-4-phenylbutanoicacid
• DTXSID70432657
• CS-0156512

• MDL： MFCD09833046
• Inchi： 1S/C16H14Cl2O2/c17-14-8-6-12(10-15(14)18)13(7-9-16(19)20)11-4-2-1-3-5-11/h1-6,8,10,13H,7,9H2,(H,19,20)
• InChI Key： ZBLZQVJTLMFDCG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC=CC=1)CCC(=O)O)Cl

Computed Properties

• Exact Mass: 308.03700
• Monoisotopic Mass: 308.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.30000
• LogP: 4.99010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-(3,4-Dichlorophenyl)-4-phenylbutanoic acid

4-(3,4-Dichlorophenyl)-4-phenylbutanoic Acid: A Comprehensive Overview

4-(3,4-Dichlorophenyl)-4-phenylbutanoic acid (CAS No. 79560-18-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has been the subject of extensive research due to its potential applications in drug development and material science. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of 4-(3,4-dichlorophenyl)-4-phenylbutanoic acid is notable for its dichlorophenyl group attached to a butanoic acid backbone. This arrangement imparts distinctive chemical properties, including enhanced stability and reactivity under specific conditions. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic profiles and bioavailability, making this compound a promising candidate for therapeutic interventions.

One of the key areas of research surrounding CAS No. 79560-18-2 involves its synthesis. Traditional methods often involve multi-step processes, such as Friedel-Crafts alkylation or Suzuki coupling reactions, to achieve the desired product with high purity. However, recent advancements in catalytic asymmetric synthesis have opened new avenues for more efficient and environmentally friendly production methods. These innovations not only reduce costs but also align with the growing demand for sustainable chemical practices.

The biological activity of 4-(3,4-dichlorophenyl)-4-phenylbutanoic acid has been a focal point of numerous investigations. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes. Furthermore, emerging research suggests that this compound may exhibit anticancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

In terms of applications, CAS No. 79560-18-2 has shown promise in the development of novel drug delivery systems. Its ability to form stable complexes with various biomolecules makes it a valuable component in nanotechnology-based therapies. Additionally, its role as a precursor in the synthesis of more complex molecules has expanded its utility across diverse industries.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 4-(3,4-dichlorophenyl)-4-phenylbutanoic acid's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with cellular receptors and enzymes, paving the way for tailored drug design strategies.

In conclusion, CAS No. 79560-18-2, or 4-(3,4-dichlorophenyl)-4-phenylbutanoic acid, stands out as a versatile compound with immense potential across multiple scientific domains. Its unique structure, coupled with ongoing research advancements, positions it as a key player in future innovations within chemistry and medicine.